Cas no 20485-41-0 (4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 20485-41-0
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• MDL: MFCD00626872
• CID: 51561
• PubChem ID: 209805
• Update Time: 2025-07-17

4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylthiazole-5-carboxylic acid
• 4-Methyl-thiazole-5-carboxylic acid
• 4-Methylthiazole-5-Carboxylate
• 4-Methyl-1,3-thiazole-5-carboxylic acid
• 4-Methyl-5-thiazolecarboxylic acid
• 4-methyl-1,3-thiadiazole-5-carboxylic acid
• 4-Methyl-1H-thiazole-5-carboxylic acid
• 4-Methyl-thiazol-5-carbonsaeure
• 5-Thiazolecarboxylic acid,4-methyl
• 5-Thiazolecarboxylic acid, 4-methyl-
• 4-Methyl-5-thiazole carboxylic acid
• 4-methylthiazole-5-carboxylicacid
• PubChem8416
• MLS000715426
• KSC201Q4F
• Jsp004186
• FT-0619114
• F2124-0222
• CS-W008019
• CHEBI:194872
• BRN 0120745
• AM20090160
• EN300-29658
• 4-Methylthiazole-5-carboxylic acid, 97%
• A4458
• 20485-41-0
• SCHEMBL192563
• HMS2736I05
• MS-2143
• AC-7355
• Z57474978
• DS-1474
• 4-27-00-04008 (Beilstein Handbook Reference)
• BB 0241904
• DTXSID00174452
• M2235
• NCGC00245022-01
• CHEMBL1402698
• AKOS003297756
• SY005876
• NS00026640
• ZGWGSEUMABQEMD-UHFFFAOYSA-N
• HMS1685H08
• W-206521
• SMR000275405
• MFCD00626872
• ALBB-016438
• DB-045240
• 4-Methyl-1,3-thiazole-5-carboxylic Acid; 4-Methyl-5-thiazolecarboxylic Acid
• 4-methyl-1,3-thiazole-5-carboxylic acid

• MDL： MFCD00626872
• Inchi： 1S/C5H5NO2S/c1-3-4(5(7)8)9-2-6-3/h2H,1H3,(H,7,8)
• InChI Key： ZGWGSEUMABQEMD-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(=O)O
• BRN： 0120745

Computed Properties

• Exact Mass: 143.00400
• Monoisotopic Mass: 143.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 78.4

Experimental Properties

• Color/Form: solid
• Density: 1.338 (estimate)
• Melting Point: 260°C(dec.)(lit.)
• Boiling Point: 303.6℃ at 760 mmHg
• Flash Point: 137.4±22.3 °C
• Refractive Index: 1.5480 (estimate)
• PSA: 78.43000
• LogP: 1.14970
• Solubility: Not determined

4-methyl-1,3-thiazole-5-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： S37/39-S26
• RTECS：XJ3680000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-methyl-1,3-thiazole-5-carboxylic acid

Introduction to 4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 20485-41-0)

4-methyl-1,3-thiazole-5-carboxylic acid, with the chemical formula C₆H₅NO₂S, is a heterocyclic organic compound belonging to the thiazole family. This compound has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. The presence of both sulfur and nitrogen atoms in its ring structure imparts distinct reactivity and functionality, making it a valuable scaffold for drug discovery and material science applications.

The CAS No. 20485-41-0 identifier unequivocally classifies this compound, ensuring consistency in scientific literature and industrial applications. Thiazole derivatives are well-documented for their role in various biological processes, including antimicrobial, antiviral, and anti-inflammatory properties. Among these derivatives, 4-methyl-1,3-thiazole-5-carboxylic acid stands out due to its carboxylic acid moiety, which enhances its solubility in polar solvents and allows for further functionalization via esterification or amidation.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The structural motif of thiazole is particularly favored in drug design due to its ability to mimic natural biomolecules and interact with biological targets. For instance, studies have demonstrated that modifications at the 5-position of the thiazole ring can significantly influence the pharmacokinetic profile of derivatives. This has led to increased interest in 4-methyl-1,3-thiazole-5-carboxylic acid as a precursor for synthesizing bioactive molecules.

In the realm of synthetic chemistry, 4-methyl-1,3-thiazole-5-carboxylic acid serves as a versatile intermediate. Its carboxylic acid group can be readily converted into esters, amides, or anhydrides, facilitating the construction of more complex molecules. Additionally, the methyl substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic attributes make it a valuable building block for both academic research and industrial-scale production.

One of the most compelling aspects of 4-methyl-1,3-thiazole-5-carboxylic acid is its potential in addressing unmet medical needs. Emerging research suggests that thiazole derivatives may exhibit activity against drug-resistant pathogens and inflammatory disorders. For example, recent preclinical studies have indicated that certain thiazole-based compounds can modulate immune responses by inhibiting key signaling pathways involved in inflammation. The carboxylic acid derivative under discussion may offer similar benefits when incorporated into designed molecular frameworks.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities. 4-methyl-1,3-thiazole-5-carboxylic acid is no exception, with its unique structural features allowing for multiple points of chemical modification. This flexibility enables medicinal chemists to fine-tune properties such as solubility, bioavailability, and target specificity. Such attributes are crucial for optimizing drug candidates throughout the development pipeline.

From a material science perspective, thiazole derivatives have been explored for their potential applications beyond pharmaceuticals. For instance, they can be incorporated into polymers to enhance thermal stability or used as ligands in catalytic systems. The specific properties of 4-methyl-1,3-thiazole-5-carboxylic acid, including its carboxylic functionality, make it particularly interesting for these applications. Researchers are investigating its role in designing novel materials with tailored functionalities.

The synthesis of 4-methyl-1,3-thiazole-5-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the carboxylic acid moiety at the 5-position. Advances in catalytic methods have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on larger scales for industrial applications.

In conclusion,4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 20485-41-0) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features and synthetic versatility make it a valuable asset for researchers seeking to develop novel bioactive molecules or advanced materials. As scientific understanding continues to evolve,thiazole derivatives will undoubtedly remain at the forefront of innovation in chemistry and biology.